Cas no 66642-53-3 (Acetamide, 2-bromo-N-2-pyridinyl-)

Acetamide, 2-bromo-N-2-pyridinyl- structure
66642-53-3 structure
Product Name:Acetamide, 2-bromo-N-2-pyridinyl-
CAS No:66642-53-3
MF:C7H7BrN2O
MW:215.047280550003
CID:388378
PubChem ID:3415837
Update Time:2025-04-19

Acetamide, 2-bromo-N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-bromo-N-2-pyridinyl-
    • 2-bromo-N-pyridin-2-ylacetamide
    • N-(pyridin-2-yl)-2-bromoacetamide
    • AKOS012991256
    • SCHEMBL1430541
    • 2-bromo-N-(pyridin-2-yl)acetamide
    • GQQSFWQKKADDBB-UHFFFAOYSA-N
    • 2-bromo-N-pyridin-2-yl-acetamide
    • 66642-53-3
    • 2-(bromoacetylamino)pyridine
    • DTXSID10392286
    • n-(2-pyridyl)-2-bromo acetamide
    • Inchi: 1S/C7H7BrN2O/c8-5-7(11)10-6-3-1-2-4-9-6/h1-4H,5H2,(H,9,10,11)
    • InChI Key: GQQSFWQKKADDBB-UHFFFAOYSA-N
    • SMILES: BrCC(NC1C=CC=CN=1)=O

Computed Properties

  • Exact Mass: 213.97418g/mol
  • Monoisotopic Mass: 213.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42Ų
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